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Compound of Interest

Compound Name: Ethyl chrysanthemate

Cat. No.: B043148

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of ethyl chrysanthemate, a
key intermediate in the synthesis of pyrethroid insecticides. Understanding its solubility is
crucial for process development, formulation, and various applications in the chemical and
pharmaceutical industries.

Quantitative Solubility Data

Ethyl chrysanthemate exhibits a range of solubilities in various organic solvents, a critical
factor for its application in synthesis and formulations. While extensive quantitative data is not
readily available in the literature, the following table summarizes the known solubility
information.
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Molar Mass ( Temperature .
Solvent Formula Solubility
g/mol) (°C)
Water H20 18.02 25 10.44 mg/L[1][2]
Dimethyl
Sulfoxide C2HeOS 78.13 Not Specified 30 mg/mL[3]
(DMSO)
N Slightly
Chloroform CHCIs 119.38 Not Specified
Soluble[4][5]
Soluble[4],
Methanol CH4O 32.04 Not Specified Slightly
Soluble[5]
Ethanol C2HeO 46.07 Not Specified Soluble[4]
Acetone Cs3HeO 58.08 Not Specified Soluble[4]
Benzene CeHe 78.11 Not Specified Soluble[4]
Toluene C7Hs 92.14 Not Specified Soluble[4]
) - Moderately
Diethyl Ether CaH100 74.12 Not Specified
Soluble
Alcohol - - Not Specified Soluble[1][2]

It is generally noted that ethyl chrysanthemate is soluble in alcohols and other common
organic solvents, while being nearly insoluble in water[1][2][4][6].

Experimental Protocols for Solubility Determination

A standardized method for determining the solubility of a compound like ethyl
chrysanthemate in an organic solvent involves the following general steps:

o Preparation of a Saturated Solution:

o An excess amount of ethyl chrysanthemate is added to a known volume of the selected
organic solvent in a sealed container.
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o The mixture is agitated at a constant temperature for a sufficient period to ensure
equilibrium is reached and the solution is saturated. This can be achieved through
methods such as shaking, stirring, or sonication.

e Separation of Undissolved Solute:

o Once saturation is achieved, the undissolved solute is separated from the solution. This is
typically done by filtration or centrifugation.

e Quantification of Dissolved Solute:
o A known volume of the clear, saturated solution is carefully collected.

o The amount of dissolved ethyl chrysanthemate in the sample is then determined.
Common analytical techniques for this quantification include:

» Gravimetric Analysis: The solvent is evaporated from the known volume of the saturated
solution, and the mass of the remaining ethyl chrysanthemate is measured.

» Chromatographic Methods: Techniques such as Gas Chromatography (GC) or High-
Performance Liquid Chromatography (HPLC) can be used to determine the
concentration of ethyl chrysanthemate in the saturated solution by comparing it to a
calibration curve of known concentrations.

» Spectroscopic Methods: If ethyl chrysanthemate has a suitable chromophore, UV-Vis
spectroscopy can be used to determine its concentration based on absorbance.

Synthesis of Ethyl Chrysanthemate: A Workflow
Overview

Ethyl chrysanthemate is primarily synthesized via the dimethylhexadiene route. This process
involves the cyclopropanation reaction between ethyl diazoacetate and 2,5-dimethyl-2,4-
hexadiene. A simplified workflow of this synthesis is illustrated below.
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Caption: Synthesis workflow for ethyl chrysanthemate.

This diagram outlines the key stages from the initial reactants to the final purified product,
highlighting the main processes involved in the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. guangchenchem.com [guangchenchem.com]

e 2. ethyl chrysanthemate [thegoodscentscompany.com]
o 3. Ethyl chrysanthemate | TargetMol [targetmol.com]

e 4. chembk.com [chembk.com]

e 5.97-41-6 CAS MSDS (Ethyl chrysanthemumate) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 6. CAS 97-41-6: Ethyl chrysanthemate | CymitQuimica [cymitquimica.com]

« To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Ethyl Chrysanthemate in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b043148?utm_src=pdf-body-img
https://www.benchchem.com/product/b043148?utm_src=pdf-body
https://www.benchchem.com/product/b043148?utm_src=pdf-custom-synthesis
https://guangchenchem.com/what-is-ethyl-chrysanthemate/
https://www.thegoodscentscompany.com/data/rw1022461.html
https://www.targetmol.com/compound/Ethyl%20chrysanthemate
https://www.chembk.com/en/chem/Ethyl%20chrysanthemate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8400077.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8400077.aspx
https://cymitquimica.com/cas/97-41-6/
https://www.benchchem.com/product/b043148#solubility-of-ethyl-chrysanthemate-in-organic-solvents
https://www.benchchem.com/product/b043148#solubility-of-ethyl-chrysanthemate-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b043148#solubility-of-ethyl-chrysanthemate-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b043148#solubility-of-ethyl-chrysanthemate-in-organic-solvents
https://www.benchchem.com/product/b043148#solubility-of-ethyl-chrysanthemate-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043148?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

